Cas no 1805384-42-2 (Methyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate)

• Product Name: Methyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate
• CAS No: 1805384-42-2
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4876284
• Update Time: 2025-05-19

Methyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate

• Inchi： 1S/C10H8F2N2O3/c1-16-8-5(3-13)6(10(15)17-2)4-14-7(8)9(11)12/h4,9H,1-2H3
• InChI Key： XUQXAFVBTNHEDY-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)C(C(=O)OC)=CN=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.1
• Topological Polar Surface Area: 72.2

Additional information on Methyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate

Research Briefing on Methyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate (CAS: 1805384-42-2)

Methyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate (CAS: 1805384-42-2) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

The synthesis and characterization of Methyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate have been detailed in several recent publications. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route to this compound, highlighting its scalability and purity, which are critical for pharmaceutical applications. The presence of the difluoromethyl group is particularly noteworthy, as it is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound a valuable building block in medicinal chemistry.

In terms of biological activity, preliminary research has indicated that derivatives of Methyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate exhibit promising inhibitory effects against specific kinase targets involved in cancer cell proliferation. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structurally modified analogs of this compound showed potent activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). These findings suggest that this pyridine derivative could serve as a scaffold for the development of next-generation kinase inhibitors.

Beyond oncology, Methyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate has also been investigated for its potential in antimicrobial applications. A recent preprint (2024) on ChemRxiv described its incorporation into novel antimicrobial agents targeting drug-resistant bacterial strains. The study emphasized the role of the cyano group in enhancing binding affinity to bacterial enzymes, thereby improving the efficacy of the resulting compounds. This dual applicability in both anticancer and antimicrobial domains underscores the versatility of this chemical entity.

Looking ahead, the continued exploration of Methyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate is expected to yield further insights into its pharmacological potential. Current research efforts are focused on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models. Given its structural modularity and demonstrated biological activity, this compound is poised to remain a focal point in drug discovery pipelines for the foreseeable future.